Cas no 69323-74-6 (Phenacetin-d)

Phenacetin-d5 is a deuterated compound of phenacetin Conclusion: phenacetin (acetophenetidin) is a non opioid antipyretic compound, which can be used in the study of pain relief Phenacetin is a selective COX-3 inhibitor Phenacetin can be used as a probe for human liver microsomes and CYP1A2 in rats

Phenacetin-d structure

Product Name:Phenacetin-d

CAS No:69323-74-6

Molecular Formula:C₁₀H₁₃NO₂

Molecular Weight:179.21572

CID:1060294

PubChem ID:12274536

Phenacetin-d Properties

Names and Identifiers

- Phenacetin-d5
- Phenacetin-d
- Phenacetin-ethoxy-d5, 98 atom % D
- CS-0203513
- MS-22992
- 69323-74-6
- G13277
- N-{4-[(1,1,2,2,2-?H?)ethoxy]phenyl}acetamide
- HY-B0476S
- InChIKey： CPJSUEIXXCENMM-WNWXXORZSA-N
- Inchi： InChI=1S/C10H13NO2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12/h4-7H,3H2,1-2H3,(H,11,12)/i1D3,3D2
- SMILES： CCOC1=CC=C(C=C1)NC(=O)C

Computed Properties

Exact Mass: 184.126012387g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 184.126012387g/mol
Heavy Atom Count: 13
Complexity: 162
Isotope Atom Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 38.3Å²

Phenacetin-d Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FDZ5-1mg	Phenacetin-d5	69323-74-6	98%	1mg	$155.00	2024-04-22
ChemScence	CS-0203513-25mg	Phenacetin-d5	69323-74-6		25mg	$0.0
MedChemExpress	HY-B0476S-1mg	Phenacetin-d	69323-74-6	98.51%	1mg	￥1080	2024-07-20
TRC	P294582-2.5mg	Phenacetin-d5	69323-74-6		2.5mg	$ 234.00	2023-09-06

Phenacetin-d Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:69323-74-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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69323-74-6 (Phenacetin-d) Related Products

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Amadis Chemical Company Limited

(CAS:69323-74-6)Phenacetin-d

Purity:99%/99%/99%

Quantity:5mg/10mg/25mg

Price($):395.0/627.0/1128.0